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Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-12-Hydroxyjasmonic acid, a hydroxylated form of jasmonic acid, is a critical signaling

molecule in the plant defense cascade. As a member of the jasmonate family of

phytohormones, it plays a pivotal role in mediating responses to a wide array of biotic and

abiotic stresses. The quantification of (-)-12-hydroxyjasmonic acid serves as a robust

biomarker for assessing the physiological stress level in plants, providing valuable insights for

research in plant biology, agriculture, and the development of plant-derived therapeutics. This

document provides a comprehensive overview of the role of (-)-12-hydroxyjasmonic acid in

plant stress, detailed protocols for its extraction and quantification, and a summary of its

induction under various stress conditions.

Data Presentation
The accumulation of (-)-12-hydroxyjasmonic acid is a hallmark of the plant's response to

stress. The following table summarizes the quantitative changes in (-)-12-hydroxyjasmonic
acid levels in different plant species under various stress conditions.
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Plant
Species

Tissue
Stress
Condition

Control
Level
(pmol/g
FW)

Stressed
Level
(pmol/g
FW)

Fold
Change

Referenc
e

Solanum

lycopersicu

m (Tomato)

Leaves

Mechanical

Wounding

(40 min)

~230 ~1380 ~6 [1]

Solanum

lycopersicu

m (Tomato)

Leaves

Mechanical

Wounding

(2 h)

~230
Not

Reported

Further

increase
[1]

Nicotiana

attenuata

(Wild

Tobacco)

Leaves

Simulated

Herbivory

(Wounding

+ S. litura

oral

secretions)

(1.5 h)

Not

explicitly

stated, but

low basal

levels

Not

explicitly

stated, but

significant

induction

Significant

increase
[2]

FW: Fresh Weight

Signaling Pathway and Experimental Workflow
To visualize the biological context and the analytical process for studying (-)-12-
hydroxyjasmonic acid, the following diagrams illustrate the jasmonate signaling pathway and

a typical experimental workflow for its quantification.
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Jasmonate signaling pathway leading to defense responses.

1. Plant Tissue Collection
(Control & Stressed)

2. Flash Freeze & Homogenize
(in Liquid Nitrogen)

3. Extraction
(e.g., 70% Methanol with 0.1% Acetic Acid)

4. Add Internal Standard
(e.g., [2H2]12-OH-JA)

5. Vortex & Centrifuge

6. Solid-Phase Extraction (SPE)
(Optional Purification)

7. Evaporation & Reconstitution

8. LC-MS/MS Analysis

9. Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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